3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione

• Molecular Formula: C10H12O2
• Molecular Weight: 164.2 g/mol
• IUPAC Name: 2,3,4,5,7,8-hexahydronaphthalene-1,6-dione
• InChI: InChI=1S/C10H12O2/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h1-6H2
• InChI Key: KLWNDGKLGLTRLF-UHFFFAOYSA-N
• SMILES: C1CC2=C(CCC(=O)C2)C(=O)C1

Description

3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.8 g (38.2 mmol) of 1,2,3,4,5,8-hexahydro-1-oxo-6-methoxynaphthalene was dissolved in 50 ml of tetrahydrofuran and 5 ml of 1 N hydrochloric acid was added thereto. After stirring at room temperature for 1 hour, ethyl acetate was added thereto. Then the reaction mixture was washed with a saturated aqueous solution of sodium chloride and dried over magnesium sulfate. After concentrating, a small amount of a mixture of n-hexane with ethyl acetate (1:1) was added thereto and the obtained mixture was cooled in a dry ice-ether bath. The precipitate thus formed was recovered by filtration and washed with a small amount of n-hexane to thereby give 4.8 g of the title compound.